Cas no 158001-17-3 (1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-
• CAS No: 158001-17-3
• MF: C₁₀H₁₁F₃N₄
• MW: 244.216351747513
• CID: 1335836
• Update Time: 2024-08-18

1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-

• Inchi： 1S/C10H11F3N4/c11-10(12,13)8-7(5-14)9(15)17(16-8)6-3-1-2-4-6/h6H,1-4,15H2
• InChI Key： MOLANCHDLJYNCU-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(N)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 244.09373

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 399.6±42.0 °C(Predicted)
• PSA: 67.63
• pka: -1.14±0.13(Predicted)